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Compound of Interest

Compound Name: 3-Amino-2-methylphenol

Cat. No.: B1266678

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation of a stock solution of 3-Amino-2-methylphenol. This compound is noted for its
role as a trypsin inhibitor and its potential applications in cancer therapy research.[1]
Adherence to proper preparation and handling procedures is crucial for ensuring the accuracy
and reproducibility of experimental results.

Application Notes

3-Amino-2-methylphenol is a chemical compound with limited solubility in aqueous solutions
but is readily soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and
methanol.[1] Due to its poor water solubility, stock solutions are typically prepared in an organic
solvent, with DMSO being a common choice for in vitro biological assays. When preparing for
cell culture experiments, it is critical to ensure that the final concentration of the organic solvent
in the culture medium is non-toxic to the cells, generally recommended to be below 0.1%.

The stability of 3-Amino-2-methylphenol in a nutrient solution at pH 6 and 7.3 has been
observed for over 8 and 16 hours, respectively, which is an important consideration for the
design of time-course experiments.[1] As a known skin, eye, and respiratory irritant, appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn at all times during handling.
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Quantitative Data Summary

Property Value Source
Molecular Weight 123.15 g/mol [1][2]
Appearance Solid [2]
Solubility Water: Insoluble [1]

DMSO, Ethanol, Methanol:

1
Soluble 1]

Recommended Solvent for ) )
) Dimethyl sulfoxide (DMSO)
Stock Solution

Typical Stock Concentration
10 mM - 100 mM
Range

Storage of Stock Solution -20°C for long-term storage

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 3-Amino-2-methylphenol
in DMSO.

Materials:

3-Amino-2-methylphenol (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Analytical balance

Spatula

Vortex mixer
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o Pipettors and sterile pipette tips
Procedure:
o Determine the required mass of 3-Amino-2-methylphenol.
o For a 10 mM stock solution, the calculation is as follows:
= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

» Mass = 0.010 mol/L x 0.001 L x 123.15 g/mol = 0.0012315 g = 1.23 mg

Weigh the 3-Amino-2-methylphenol.

o Using an analytical balance, carefully weigh out 1.23 mg of 3-Amino-2-methylphenol
powder and transfer it to a sterile microcentrifuge tube or an amber glass vial.

Add the solvent.

o Add 1 mL of anhydrous DMSO to the tube containing the powder.

Dissolve the compound.

o Cap the tube securely and vortex the solution until the 3-Amino-2-methylphenol is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in
dissolution if necessary.

Storage.

o Store the 10 mM stock solution at -20°C in a tightly sealed, light-protected container (such
as an amber vial) to prevent degradation. For short-term use, the solution can be stored at
4°C for a few days.

Experimental Workflow
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Stock Solution Preparation
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Caption: Workflow for the preparation of 3-Amino-2-methylphenol stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-Amino-2-methylphenol | 53222-92-7 | DCA22292 | Biosynth [biosynth.com]
e 2. 3-Amino-2-methylphenol 95 53222-92-7 [sigmaaldrich.com]
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Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266678#preparation-of-3-amino-2-methylphenol-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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